Cas no 476320-02-2 (N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide
• CAS No: 476320-02-2
• MF: C₂₇H₂₀N₂O₂S
• MW: 436.524905204773
• CID: 6098671
• PubChem ID: 135734429
• Update Time: 2025-06-15

N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide
• Benzamide, N-[4-(2-benzothiazolyl)-3-hydroxyphenyl]-4-(phenylmethyl)-
• 476320-02-2
• N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-4-benzylbenzamide
• Oprea1_590952
• F0463-0217
• N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-4-benzylbenzamide
• AKOS002070432

• Inchi： 1S/C27H20N2O2S/c30-24-17-21(14-15-22(24)27-29-23-8-4-5-9-25(23)32-27)28-26(31)20-12-10-19(11-13-20)16-18-6-2-1-3-7-18/h1-15,17,30H,16H2,(H,28,31)
• InChI Key： GQDNXPIZELABCF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CC=C3S2)C(O)=C1)(=O)C1=CC=C(CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 436.12454906g/mol
• Monoisotopic Mass: 436.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• pka: 7.60±0.35(Predicted)

Additional information on N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide

N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide (CAS No. 476320-02-2): An Overview

N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide, also known by its CAS number 476320-02-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a benzothiazole moiety, a hydroxyphenyl group, and a benzylbenzamide scaffold. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The benzothiazole moiety is a well-known heterocyclic ring system that has been extensively studied for its pharmacological properties. It is often associated with antimicrobial, antifungal, and anti-inflammatory activities. The presence of this moiety in N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide suggests that the compound may exhibit similar biological effects. Recent studies have indeed shown that compounds containing benzothiazole rings can modulate various signaling pathways involved in inflammation and immune responses.

The hydroxyphenyl group is another key structural feature of this compound. Hydroxyl groups are known to enhance the solubility and bioavailability of molecules, making them more suitable for pharmaceutical applications. In addition, the presence of a hydroxyphenyl group can influence the compound's binding affinity to specific receptors or enzymes. Research has indicated that compounds with hydroxyphenyl groups can act as potent inhibitors of certain enzymes, such as tyrosinase and cyclooxygenase, which are implicated in various diseases including cancer and neurodegenerative disorders.

The benzylbenzamide scaffold is another important component of N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide. This scaffold has been explored for its potential as an anti-inflammatory agent and for its ability to modulate protein-protein interactions. The benzamide moiety is known to interact with various protein targets, including transcription factors and enzymes involved in cellular signaling pathways. Studies have shown that compounds with a benzamide structure can exhibit anti-inflammatory and anti-cancer activities by interfering with these pathways.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide. These studies have helped identify key functional groups and structural motifs that contribute to the compound's biological activity. For instance, molecular docking simulations have revealed that the benzothiazole moiety plays a crucial role in binding to specific protein targets, while the hydroxyphenyl group enhances the compound's stability and solubility.

In vitro studies have demonstrated that N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promising results in reducing oxidative stress and protecting cells from damage caused by reactive oxygen species (ROS). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Preclinical studies have also explored the anti-cancer properties of N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide. In vitro assays using various cancer cell lines have shown that the compound can induce apoptosis and inhibit cell proliferation by targeting key signaling pathways involved in cancer progression. For example, it has been reported to downregulate the expression of oncogenes such as Bcl-xL and c-Myc while upregulating pro-apoptotic genes like Bax and Bak.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action of N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide and to optimize its pharmacological properties for clinical use. Ongoing studies are focused on improving the compound's bioavailability, reducing potential side effects, and identifying synergistic combinations with other therapeutic agents.

In conclusion, N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-benzylbenzamide (CAS No. 476320-02-2) is a multifaceted compound with significant potential in medicinal chemistry. Its unique combination of structural features makes it a valuable candidate for further research into its biological activities and therapeutic applications. As new findings continue to emerge from ongoing studies, this compound may pave the way for innovative treatments in various medical fields.